Methyl 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylate

• IUPAC Name: methyl 2,2,4-trimethyl-3,4-dihydro-1H-quinoline-8-carboxylate
• InChI: InChI=1S/C14H19NO2/c1-9-8-14(2,3)15-12-10(9)6-5-7-11(12)13(16)17-4/h5-7,9,15H,8H2,1-4H3
• InChI Key: RGRKMDHVYJTEQO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(NC2=C1C=CC=C2C(=O)OC)(C)C
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

“Methyl 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylate” is a derivative of tetrahydroquinoline, which is a type of organic compound known as a heterocyclic compound. Tetrahydroquinolines are characterized by a fully saturated four-membered ring fused to a benzene ring.

Scientific Research Applications

• Neuroprotection against Parkinsonism

  • Field : Neurology
  • Application : Quinoline derivatives, such as 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, have the potential to function as powerful antioxidants against oxidative damage.
  • Method : While the exact method of application is not specified, it is likely that these compounds are administered in a way that allows them to interact with the nervous system and exert their antioxidant effects.
  • Results : These compounds could be significantly helpful in neuroprotection against Parkinsonism.

• Therapy for Alzheimer’s Disease

  • Field : Neurology
  • Application : The metal chelator clioquinol can prevent copper oxidation in β-amyloid fibrils.
  • Method : The exact method of application is not specified, but it likely involves administering clioquinol in a way that allows it to interact with β-amyloid fibrils.
  • Results : This approach may be useful in designing and developing new drugs for the therapy of Alzheimer’s disease.